N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-4-propylbenzamide

• IUPAC Name: N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]-4-propylbenzamide
• InChI: InChI=1S/C21H29N3OS/c1-3-4-17-5-7-18(8-6-17)21(25)22-15-20(19-9-14-26-16-19)24-12-10-23(2)11-13-24/h5-9,14,16,20H,3-4,10-13,15H2,1-2H3,(H,22,25)
• InChI Key: COUPJWZHTFLGOE-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C(=O)NCC(C2=CSC=C2)N3CCN(CC3)C
• Molecular Formula: C21H29N3OS
• Molecular Weight: 371.5 g/mol

Description

N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-4-propylbenzamide, also known as MPTP, is a chemical compound that has been studied extensively for its potential use in scientific research. MPTP is a synthetic compound that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Scientific Research Applications

Synthesis and Pharmacological Studies

Research involves the synthesis of compounds containing the N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-4-propylbenzamide moiety for potential therapeutic applications. For instance, a study on the synthesis and pharmacological evaluation of Mannich bases containing ibuprofen moiety showed that some derivatives carrying morpholino and N-methylpiperazino residues exhibited promising anti-inflammatory and analgesic properties (K. V. Sujith et al., 2009). This suggests the versatility of the core structure in developing compounds with significant biological activities.

Antimicrobial and Antifungal Activities

Compounds with the N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-4-propylbenzamide structure have been investigated for their antimicrobial and antifungal potentials. For example, the synthesis of alkoxybenzamide derivatives demonstrated preliminary pharmacological testing, where some compounds showed anticholinergic and antihistaminic activities (S. Rida et al., 1978). This highlights the compound's application in developing new treatments for infections and allergies.

Anticonvulsant Activity

Research into the anticonvulsant effects of 4-aminobenzamides, including derivatives of the compound , has shown promising results. One study found that N-alkyl amides displayed potent activity against seizures induced by electroshock and pentylenetetrazole, indicating potential applications in epilepsy treatment (C. Clark et al., 1984).

Anticancer Potential

The synthesis of thiophene-2-carboxaldehyde derivatives, including those similar to N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-4-propylbenzamide, has been explored for anticancer activities. These compounds demonstrated good antibacterial, antifungal activities, and lower toxicity, with potential implications for cancer therapy (M. Shareef et al., 2016).